Cas no 13041-75-3 (Benzoic acid, 4-[(1E)-2-phenylethenyl]-)

Benzoic acid, 4-[(1E)-2-phenylethenyl]- structure
13041-75-3 structure
Product Name:Benzoic acid, 4-[(1E)-2-phenylethenyl]-
CAS No:13041-75-3
MF:C15H12O2
MW:224.254584312439
CID:1225730
Update Time:2024-08-04

Benzoic acid, 4-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(1E)-2-phenylethenyl]-
    • 4-((E)-2-phenylethenyl)benzoic acid
    • Inchi: 1S/C15H12O2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-11H,(H,16,17)/b7-6+
    • InChI Key: IAGXTPCOGVFRSQ-VOTSOKGWSA-N
    • SMILES: C(O)(=O)C1=CC=C(/C=C/C2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 280.1464

Experimental Properties

  • Density: 1.211±0.06 g/cm3(Predicted)
  • Melting Point: 248 °C
  • Boiling Point: 404.0±25.0 °C(Predicted)
  • PSA: 26.3
  • pka: 4.27±0.10(Predicted)
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